Cas no 88220-21-7 (Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)-)

Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)- structure
88220-21-7 structure
Product Name:Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)-
CAS No:88220-21-7
MF:C20H12O3S
MW:332.372484207153
CID:640875
PubChem ID:13128306
Update Time:2025-04-19

Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylcarbonyl)-
    • 2-(benzo[e][1]benzothiole-2-carbonyl)benzoic acid
    • 2-(Naphtho[2,1-b]thiophene-2-carbonyl)benzoic acid
    • DTXSID20520230
    • 88220-21-7
    • Inchi: 1S/C20H12O3S/c21-19(14-7-3-4-8-15(14)20(22)23)18-11-16-13-6-2-1-5-12(13)9-10-17(16)24-18/h1-11H,(H,22,23)
    • InChI Key: XZCMRRGNLPOCRP-UHFFFAOYSA-N
    • SMILES: S1C(C(C2C=CC=CC=2C(=O)O)=O)=CC2=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 332.05071541g/mol
  • Monoisotopic Mass: 332.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 82.6Ų
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